Cas no 120-95-6 (2,4-bis(2-methylbutan-2-yl)phenol)

• Product Name: 2,4-bis(2-methylbutan-2-yl)phenol
• CAS No: 120-95-6
• MF: C₁₆H₂₆O
• MW: 234.377045154572
• MDL: MFCD00041929
• CID: 35976
• PubChem ID: 8455
• Update Time: 2025-07-30

2,4-bis(2-methylbutan-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2,4-Di-tert-pentylphenol
• 2,4-Di-tert-amylphenol
• 2,4-Di-tert-pentylphenolneat
• 2,4-Bis(1,1-dimethylpropyl)phenol
• 2,4-bis(2-methylbutan-2-yl)phenol
• Phenol,2,4-di-tert-pentyl- (6CI,7CI,8CI)
• 2,4-Bis(tert-pentyl)phenol
• 2,4-Di(1,1-dimethylpropyl)phenol
• NSC 158351
• DTAP
• prodox156
• Di-tert-amylphenol
• 2,4-Di-t-pentyphenol
• 2,4-DI-T-PENTYLPHENOL
• 2,4-di-tert-Pentylphenyl
• 2,4-di-tert-pentyl-pheno
• 2,4-di-t-amylphenol
• Prodox 156
• Phenol, 2,4-bis(1,1-dimethylpropyl)-
• Phenol, 2,4-di-tert-pentyl-
• WMVJWKURWRGJCI-UHFFFAOYSA-N
• 852F1HP88H
• DSSTox_CID_6974
• DSSTox_RID_78270
• DSSTox_GSID_26974
• 2,4-di-t-amyl phenol
• Phenol,4-di-tert-pentyl-
• 2,4-DI-T-PENTYLPHENOL [HSDB]
• FT-0657965
• Tox21_202168
• UNII-852F1HP88H
• NS00015599
• D78380
• Tox21_300090
• MFCD00041929
• InChI=1/C16H26O/c1-7-15(3,4)12-9-10-14(17)13(11-12)16(5,6)8-2/h9-11,17H,7-8H2,1-6H3
• HSDB 5588
• CS-0196566
• NCGC00164151-02
• WMVJWKURWRGJCI-UHFFFAOYSA-
• DTXCID106974
• A804626
• EINECS 204-439-0
• 2,4-Di-tert-amylphenol, 99%
• CAS-120-95-6
• D5320
• NSC-158351
• 2,4-di-(tert-amyl)phenol
• Phenol,4-bis(1,1-dimethylpropyl)-
• EN300-19233
• NCGC00164151-01
• 2,4-bis-(1,1-Dimethylpropyl)phenol
• NCGC00164151-03
• NCGC00254009-01
• DTXSID9026974
• NSC158351
• SCHEMBL80891
• 120-95-6
• BRN 2370274
• NCGC00259717-01
• AKOS009028944
• CHEMBL1890694
• W-108467
• D3294
• 3-06-00-02085 (Beilstein Handbook Reference)
• Ditertamylphenol
• Phenol, 2,4bis(1,1dimethylpropyl)
• 2,4-di-tert-amyl phenol
• 2,4Ditertpentylphenol
• Phenol, 2,4ditertpentyl
• 2,4Ditertamylphenol

• MDL： MFCD00041929
• Inchi： 1S/C16H26O/c1-7-15(3,4)12-9-10-14(17)13(11-12)16(5,6)8-2/h9-11,17H,7-8H2,1-6H3
• InChI Key： WMVJWKURWRGJCI-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C=C1C(C)(C)CC)C(C)(C)CC
• BRN： 2370274

Computed Properties

• Exact Mass: 234.19800
• Monoisotopic Mass: 234.198365
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 6
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Transparent to yellowish semisolid
• Density: 0.930 g/mL at 25 °C(lit.)
• Melting Point: 25 °C (lit.)
• Boiling Point: 143°C/4mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.506-1.508
• PSA: 20.23000
• LogP: 4.76740

2,4-bis(2-methylbutan-2-yl)phenol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H319-H371-H410
• Warning Statement： P260-P264-P270-P273-P280-P301+P312+P330-P305+P351+P338+P337+P313-P308+P311-P391-P405-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 22-36
• Safety Instruction： S26-S37/39
• RTECS：SL3500000
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Packing Group：I; II; III
• Risk Phrases：R22; R36/38
• HazardClass：9
• PackingGroup：III
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
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